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Compound of Interest

Compound Name: D-Erythrose-4-13C

Cat. No.: B12407368 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Erythrose-4-13C. The following procedures are designed to ensure the safe handling and

disposal of this non-hazardous, isotopically labeled compound in a laboratory setting.

I. Core Safety & Handling Principles
D-Erythrose, the parent compound, is a naturally occurring four-carbon sugar and is not

classified as a hazardous substance. The stable carbon-13 isotope in D-Erythrose-4-13C is

non-radioactive and does not alter the chemical properties of the molecule in a way that would

necessitate special disposal precautions beyond those for the unlabeled compound. Therefore,

standard laboratory chemical handling and disposal protocols for non-hazardous waste are

applicable.

Key Safety Considerations:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and gloves, when handling D-Erythrose-4-13C.

Avoid Inhalation and Contact: While not considered hazardous, avoid inhaling any dust or

aerosols and prevent contact with skin and eyes.
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General Laboratory Practices: Adhere to good laboratory hygiene practices. Do not eat,

drink, or smoke in areas where chemicals are handled.

II. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of D-Erythrose and

its isotopically labeled form.

Property Value

Chemical Name D-Erythrose-4-13C

Synonyms (2R,3R)-2,3,4-TrihydroxyButanal-4-13C

Molecular Formula C₃¹³CH₈O₄

Molecular Weight 121.10 g/mol [1][2]

CAS Number 90913-08-9[1][2][3][4][5]

Unlabeled CAS Number 583-50-6[2][4][6][7][8]

Appearance

Colorless to light yellow liquid[2] (often supplied

as a solution) or a clear, colorless, very viscous

liquid[8].

Solubility
Soluble in water (up to 200 mg/mL) and DMSO

(up to 200 mg/mL).[9]

Storage Store solutions at -20°C for up to 2 years.[2]

III. Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the detailed steps for the disposal of D-Erythrose-4-13C. This

procedure is applicable to both the pure compound and aqueous solutions.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, gloves.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/d-erythrose-4-13c-solution-90913-08-9
https://www.medchemexpress.com/d-erythrose-4-13c.html?locale=de-DE
https://www.scbt.com/p/d-erythrose-4-13c-solution-90913-08-9
https://www.medchemexpress.com/d-erythrose-4-13c.html?locale=de-DE
https://www.pharmaffiliates.com/en/90913-08-9-d-erythrose-4-13c-as-a-solution-in-water-pasti037750.html
https://www.eurisotop.com/d-erythrose-3
https://www.omicronbio.com/StrPhp/ERY-005.php
https://www.medchemexpress.com/d-erythrose-4-13c.html?locale=de-DE
https://www.eurisotop.com/d-erythrose-3
https://www.glpbio.com/d-erythrose.html
https://www.drugfuture.com/chemdata/d-erythrose.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2354569.htm
https://www.medchemexpress.com/d-erythrose-4-13c.html?locale=de-DE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2354569.htm
https://www.targetmol.com/compound/d-erythrose
https://www.medchemexpress.com/d-erythrose-4-13c.html?locale=de-DE
https://www.benchchem.com/product/b12407368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeled waste container for non-hazardous chemical waste (liquid or solid, as appropriate).

Access to a laboratory sink for aqueous waste disposal.

Spill kit for non-hazardous materials.

Procedure:

Waste Identification and Segregation:

Confirm that the waste to be disposed of is indeed D-Erythrose-4-13C and is not mixed

with any hazardous substances.

If the compound has been used in experiments with hazardous materials, the resulting

mixture must be treated as hazardous waste and disposed of according to institutional

guidelines for that specific hazardous material.

Disposal of Aqueous Solutions:

For small quantities of aqueous solutions of D-Erythrose-4-13C, consult your institution's

guidelines for the disposal of non-hazardous aqueous waste.

In many cases, dilute aqueous solutions of non-hazardous sugars can be flushed down

the sanitary sewer with copious amounts of water.[10][11]

To do so, turn on the water to a steady flow, slowly pour the solution down the drain, and

continue to run water for at least 30 seconds to ensure the solution is well-diluted in the

wastewater stream.

Disposal of Solid Waste and Concentrated Solutions:

For solid D-Erythrose-4-13C or concentrated solutions, prepare a designated and clearly

labeled waste container for "Non-Hazardous Laboratory Waste."

Place the solid material or the container with the concentrated solution into this waste

container.

Ensure the container is securely sealed.
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Decontamination of Empty Containers:

Rinse empty containers that held D-Erythrose-4-13C with water.

The rinsate can typically be disposed of down the sanitary sewer.

Deface the label of the empty container to prevent its reuse for other chemicals.

The clean, empty container can then be disposed of in the regular laboratory glass or solid

waste stream, in accordance with institutional policies.

Final Disposal of Waste Containers:

Store the sealed, non-hazardous waste container in a designated area for waste pickup by

your institution's environmental health and safety (EHS) office or their designated waste

contractor.

Follow all institutional procedures for requesting a waste pickup.

IV. Visualization of Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of D-Erythrose-4-13C.
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Caption: Disposal workflow for D-Erythrose-4-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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